Cas no 1705511-28-9 (N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide)

• Product Name: N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide
• CAS No: 1705511-28-9
• MF: C₂₃H₂₆N₄O₃
• MW: 406.477545261383
• CID: 6454347
• PubChem ID: 90560072
• Update Time: 2025-05-19

N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-4-quinoxalin-2-yloxypiperidine-1-carboxamide
• F6359-4289
• N-(4-methoxyphenethyl)-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide
• 1705511-28-9
• AKOS024852317
• N-[2-(4-methoxyphenyl)ethyl]-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide

• Inchi： 1S/C23H26N4O3/c1-29-18-8-6-17(7-9-18)10-13-24-23(28)27-14-11-19(12-15-27)30-22-16-25-20-4-2-3-5-21(20)26-22/h2-9,16,19H,10-15H2,1H3,(H,24,28)
• InChI Key： VIPWXTDGIIALCP-UHFFFAOYSA-N
• SMILES： O(C1C=NC2C=CC=CC=2N=1)C1CCN(C(NCCC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 406.20049070g/mol
• Monoisotopic Mass: 406.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide

Comprehensive Overview of N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide (CAS No. 1705511-28-9)

N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide (CAS No. 1705511-28-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The presence of both quinoxaline and methoxyphenyl moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula and intricate architecture have made it a subject of interest in medicinal chemistry. Researchers are particularly intrigued by its potential interactions with various biological targets, given the pharmacophore characteristics embedded within its structure. The quinoxalin-2-yloxy group, for instance, is known to contribute to binding affinity in certain enzyme systems, while the 4-methoxyphenyl segment may influence pharmacokinetic properties such as absorption and metabolism.

In recent years, there has been growing interest in structure-activity relationship (SAR) studies involving compounds like N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide. This aligns with current trends in precision medicine and targeted drug design, where understanding subtle molecular modifications can lead to significant therapeutic advancements. The scientific community has been particularly active in investigating similar heterocyclic compounds for their potential in addressing various health challenges.

From a synthetic chemistry perspective, the preparation of CAS 1705511-28-9 involves multi-step organic transformations that highlight modern synthetic methodologies. The incorporation of the piperidine carboxamide functionality requires careful optimization of reaction conditions to ensure high yield and purity. These synthetic challenges have made the compound a valuable case study in advanced organic chemistry courses and research programs focusing on complex molecule synthesis.

The physicochemical properties of N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide have been characterized through various analytical techniques. Its solubility profile, stability under different conditions, and spectroscopic fingerprints (including NMR and mass spectra) are well-documented in the literature. These characteristics are crucial for researchers working on formulation development or drug delivery systems that might incorporate this compound.

Current research trends show increasing interest in the potential biological activities of quinoxaline-containing compounds, with particular focus on their interactions with cellular signaling pathways. While specific applications of CAS 1705511-28-9 are still under investigation, its structural analogs have shown promise in various areas of biomedical research. This has led to numerous patent filings and publications exploring related chemical space, reflecting the compound's relevance in contemporary drug discovery pipelines.

Quality control and analytical method development for N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide represent another important aspect of current research. Advanced techniques such as HPLC-MS and chiral separation methods are being employed to ensure the compound's purity and to study its stereochemical properties. These efforts align with the pharmaceutical industry's growing emphasis on analytical quality by design (AQbD) principles.

The safety profile and toxicological aspects of CAS 1705511-28-9 are subjects of ongoing investigation, following standard protocols for preclinical evaluation of novel compounds. Researchers are employing in silico prediction tools alongside experimental studies to assess various ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), which are critical for understanding the compound's potential translational applications.

From a commercial perspective, N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide has become increasingly available through specialty chemical suppliers catering to research institutions and pharmaceutical developers. The compound's market availability reflects the growing demand for structurally diverse building blocks in high-throughput screening programs and fragment-based drug discovery initiatives.

Future research directions for CAS 1705511-28-9 may include exploration of its crystal engineering properties, given the importance of solid-state characteristics in drug development. Additionally, there is potential for investigating its metal complexation behavior, as the quinoxaline moiety can serve as an effective ligand in coordination chemistry. These aspects could open new avenues in materials science applications beyond pharmaceutical uses.

The intellectual property landscape surrounding N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide continues to evolve, with new patent applications emerging regularly. This reflects the compound's perceived value in various therapeutic areas and the competitive nature of innovative drug development. Legal professionals and IP specialists are closely monitoring these developments as part of broader chemical patent analytics efforts.

Environmental considerations regarding the synthesis and handling of CAS 1705511-28-9 are being addressed through the development of green chemistry approaches. Researchers are exploring more sustainable routes to its production, including catalytic methods and atom-economical transformations, in line with global initiatives for sustainable pharmaceutical manufacturing.

In conclusion, N-2-(4-methoxyphenyl)ethyl-4-(quinoxalin-2-yloxy)piperidine-1-carboxamide represents a fascinating case study at the intersection of medicinal chemistry, pharmaceutical sciences, and organic synthesis. Its continued investigation contributes valuable insights to multiple scientific disciplines while offering potential pathways for therapeutic innovation. As research progresses, this compound may serve as a key scaffold for developing novel agents addressing unmet medical needs.